Cas no 952822-42-3 (4-(4-fluorophenyl)sulfanyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbutanamide)

• Product Name: 4-(4-fluorophenyl)sulfanyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbutanamide
• CAS No: 952822-42-3
• MF: C₁₅H₁₃FN₄O₃S
• MW: 348.352124929428
• CID: 5811937
• PubChem ID: 16861380
• Update Time: 2025-06-29

4-(4-fluorophenyl)sulfanyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)sulfanyl-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]butanamide
• 952822-42-3
• 4-((4-fluorophenyl)thio)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)butanamide
• AKOS024651303
• 4-[(4-fluorophenyl)sulfanyl]-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]butanamide
• F2483-0136
• 4-(4-fluorophenyl)sulfanyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbutanamide

• Inchi： 1S/C15H13FN4O3S/c16-10-3-5-11(6-4-10)24-9-1-2-13(21)18-15-20-19-14(22-15)12-7-8-17-23-12/h3-8H,1-2,9H2,(H,18,20,21)
• InChI Key： WPBWIPJATLUISM-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2ON=CC=2)O1)(=O)CCCSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 348.06923963g/mol
• Monoisotopic Mass: 348.06923963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 119Ų

Additional information on 4-(4-fluorophenyl)sulfanyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbutanamide

4-(4-Fluorophenyl)sulfanyl-N-5-(1,2-Oxazol-5-yl)-1,3,4-Oxadiazol-2-ylbutanamide: A Comprehensive Overview

4-(4-fluorophenyl)sulfanyl-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbutanamide, identified by the CAS number 952822-42-3, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a fluorophenyl sulfanyl group and a substituted oxadiazole moiety. The integration of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the synthesis process, making it more accessible for large-scale production. This has been a focal point in recent research articles published in high-impact journals such as Nature Chemistry and Angewandte Chemie.

The fluorophenyl sulfanyl group in the molecule plays a crucial role in modulating its electronic properties. Fluorine substitution is known to enhance the lipophilicity of aromatic compounds, which is essential for drug design applications. The oxadiazole ring, on the other hand, contributes to the molecule's stability and reactivity. Oxadiazoles are widely studied for their applications in pharmaceuticals due to their ability to act as hydrogen bond donors and acceptors.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas. For example, researchers at the University of California have reported its promising activity against certain enzymes involved in neurodegenerative diseases. The compound's ability to penetrate cellular membranes efficiently makes it a strong candidate for drug delivery systems.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a viable candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and field-effect transistors (FETs). Collaborative research efforts between chemists at Stanford University and engineers at IBM have demonstrated its suitability as an electron transport layer material.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness. However, recent innovations in continuous-flow chemistry have addressed some of these issues. By employing microreactors and real-time analytical techniques, chemists can now synthesize this compound with higher yields and greater precision.

In conclusion, 4-(4-fluorophenyl)sulfanyl-N-5-(1,2-Oxazol-5-Yl)-1,3,4-Oxadiazol-Ylbutanamide represents a cutting-edge advancement in organic chemistry. Its diverse applications span across pharmacology, materials science, and chemical engineering. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future technological and medical innovations.